Cas no 2138560-73-1 (2,2-difluoro-3-(2-fluoro-4,6-dimethylphenyl)propanoic acid)

• Product Name: 2,2-difluoro-3-(2-fluoro-4,6-dimethylphenyl)propanoic acid
• CAS No: 2138560-73-1
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 6234680
• PubChem ID: 165717991
• Update Time: 2025-06-14

2,2-difluoro-3-(2-fluoro-4,6-dimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(2-fluoro-4,6-dimethylphenyl)propanoic acid
• 2138560-73-1
• EN300-1139633

• Inchi： 1S/C11H11F3O2/c1-6-3-7(2)8(9(12)4-6)5-11(13,14)10(15)16/h3-4H,5H2,1-2H3,(H,15,16)
• InChI Key： QTFRVCQSECUINN-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C(=CC(C)=CC=1C)F)F

Computed Properties

• Exact Mass: 232.07111408g/mol
• Monoisotopic Mass: 232.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-difluoro-3-(2-fluoro-4,6-dimethylphenyl)propanoic acid

Comprehensive Overview of 2,2-Difluoro-3-(2-Fluoro-4,6-Dimethylphenyl)Propanoic Acid (CAS No. 2138560-73-1)

2,2-Difluoro-3-(2-fluoro-4,6-dimethylphenyl)propanoic acid (CAS No. 2138560-73-1) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of multiple fluorine atoms and a propanoic acid backbone makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of enzyme inhibitors and metabolically stable compounds, aligning with the growing demand for sustainable chemistry and green synthesis methods.

The compound's molecular structure features a difluoro substitution at the 2-position of the propanoic acid chain, coupled with a 2-fluoro-4,6-dimethylphenyl group. This arrangement enhances its lipophilicity and metabolic stability, critical factors in medicinal chemistry. Recent studies highlight its relevance in crop protection formulations, where fluorinated compounds are prized for their pesticidal efficacy and environmental persistence. As the agrochemical industry shifts toward low-toxicity alternatives, this compound's role in next-generation herbicides is under active investigation.

From a synthetic perspective, 2,2-difluoro-3-(2-fluoro-4,6-dimethylphenyl)propanoic acid is often synthesized via palladium-catalyzed cross-coupling or electrophilic fluorination reactions. Its CAS number 2138560-73-1 serves as a unique identifier in regulatory and commercial databases, ensuring traceability in supply chains. The compound's thermal stability and solubility profile make it suitable for diverse applications, including material science, where fluorinated polymers are in high demand for electronics and coatings.

In the context of user search trends, queries such as "fluorinated phenylpropanoic acid uses" and "CAS 2138560-73-1 suppliers" reflect growing commercial interest. Additionally, its potential in biodegradable materials aligns with the global push for circular economy solutions. Analytical techniques like NMR spectroscopy and HPLC-MS are commonly employed to characterize its purity, a topic frequently searched by quality control professionals.

Environmental and toxicological studies of 2,2-difluoro-3-(2-fluoro-4,6-dimethylphenyl)propanoic acid remain limited, prompting calls for further research. Regulatory frameworks such as REACH and FDA guidelines emphasize the need for safety data sheets and eco-toxicity assessments, which are critical for industrial adoption. As AI-driven drug design gains traction, this compound's structure-activity relationships (SAR) are being modeled to predict its interactions with biological targets.

In summary, 2,2-difluoro-3-(2-fluoro-4,6-dimethylphenyl)propanoic acid (CAS No. 2138560-73-1) represents a promising candidate for multidisciplinary applications. Its fluorine-rich architecture and functional versatility position it at the intersection of pharmaceutical innovation, agrochemical development, and advanced materials, making it a compound of enduring scientific and industrial relevance.